
Solubility of Bis(chloromethyl)dimethylsilane in
organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(chloromethyl)dimethylsilane

Cat. No.: B1265723 Get Quote

An In-depth Technical Guide on the Solubility of Bis(chloromethyl)dimethylsilane in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(chloromethyl)dimethylsilane (CAS No. 2917-46-6) is an organosilicon compound with

the chemical formula (CH₃)₂Si(CH₂Cl)₂. It serves as a versatile reagent in various chemical

syntheses. A thorough understanding of its solubility in different organic solvents is crucial for

its effective use in reaction media, purification processes, and formulation development. This

technical guide provides a summary of the available solubility data, physical and chemical

properties, and a detailed experimental protocol for determining its solubility.

Physical and Chemical Properties
A summary of the key physical and chemical properties of bis(chloromethyl)dimethylsilane is

presented in Table 1. These properties are essential for handling the compound safely and for

designing solubility experiments.

Table 1: Physical and Chemical Properties of Bis(chloromethyl)dimethylsilane
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Property Value Reference(s)

Molecular Formula C₄H₁₀Cl₂Si [1][2]

Molecular Weight 157.11 g/mol [2]

Appearance Colorless liquid [3]

Boiling Point 159-160 °C (lit.)

Density 1.075 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.460 (lit.)

Flash Point 46 °C (114.8 °F) - closed cup

Vapor Density >1 (vs air)

Solubility Data
Quantitative solubility data for bis(chloromethyl)dimethylsilane in a wide range of organic

solvents is not readily available in published literature. However, some qualitative information

and calculated values can be reported.

3.1. Water Solubility

Bis(chloromethyl)dimethylsilane is reported to have low reactivity with water under neutral

conditions. A calculated Log10 of its water solubility (in mol/L) is 0.55.

3.2. Solubility in Organic Solvents

While specific quantitative data is not available, based on its chemical structure (a non-polar

dimethylsilyl core with two polar chloromethyl groups), it is anticipated to be miscible with a

range of common organic solvents. Generally, "like dissolves like" is a guiding principle for

solubility. Therefore, it is expected to be soluble in non-polar and moderately polar solvents.

Table 2: Anticipated Solubility of Bis(chloromethyl)dimethylsilane in Common Organic

Solvents
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Solvent Class Representative Solvents Anticipated Solubility

Hydrocarbons Hexane, Heptane, Toluene High

Chlorinated Solvents Dichloromethane, Chloroform High

Ethers
Diethyl ether, Tetrahydrofuran

(THF)
High

Ketones Acetone, Methyl Ethyl Ketone Moderate to High

Esters Ethyl acetate Moderate to High

Alcohols
Methanol, Ethanol,

Isopropanol
Moderate

Polar Aprotic Solvents
Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO)
Moderate

Note: The solubilities listed in Table 2 are estimations and require experimental verification.

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for the gravimetric determination of the

solubility of bis(chloromethyl)dimethylsilane in various organic solvents. This method is

based on the principle of saturating a solvent with the solute and then determining the

concentration of the solute in a known amount of the saturated solution.

4.1. Materials and Equipment

Bis(chloromethyl)dimethylsilane (solute)

Selected organic solvents (analytical grade or higher)

Analytical balance (accurate to ±0.1 mg)

Thermostatic shaker or water bath

Vials with screw caps
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Glass syringes and filters (e.g., 0.45 µm PTFE)

Pipettes and volumetric flasks

Oven for drying

4.2. Experimental Procedure

Preparation of Saturated Solutions:

Add an excess amount of bis(chloromethyl)dimethylsilane to a series of vials, each

containing a known volume (e.g., 5 mL) of a different organic solvent. An excess is

ensured when undissolved liquid is visible.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker or water bath set to a constant temperature (e.g.,

25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Analysis:

After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to

allow any undissolved solute to settle.

Carefully withdraw a known volume (e.g., 2 mL) of the supernatant (the clear, saturated

solution) using a syringe fitted with a filter. This step is crucial to avoid transferring any

undissolved solute.

Transfer the filtered aliquot to a pre-weighed, dry vial.

Weigh the vial containing the aliquot to determine the mass of the saturated solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a suitable temperature below the boiling point of bis(chloromethyl)dimethylsilane.
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Once all the solvent has evaporated, re-weigh the vial containing the non-volatile solute

residue.

Calculation of Solubility:

The mass of the dissolved bis(chloromethyl)dimethylsilane is the final mass of the vial

minus the initial mass of the empty vial.

The mass of the solvent is the mass of the saturated solution minus the mass of the

dissolved bis(chloromethyl)dimethylsilane.

Solubility can be expressed in various units, such as g/100 g of solvent, g/L of solvent, or

mol/L.

Solubility ( g/100 g solvent) = (mass of solute / mass of solvent) x 100

4.3. Safety Precautions

Bis(chloromethyl)dimethylsilane is a flammable liquid and an irritant. Handle it in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of bis(chloromethyl)dimethylsilane.
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Caption: Workflow for determining the solubility of Bis(chloromethyl)dimethylsilane.
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Conclusion
While quantitative solubility data for bis(chloromethyl)dimethylsilane in organic solvents is

limited in the public domain, its chemical structure suggests good solubility in a wide range of

non-polar and moderately polar solvents. The provided experimental protocol offers a reliable

method for researchers to determine the precise solubility in solvents relevant to their specific

applications. This information is critical for optimizing reaction conditions, developing

purification strategies, and for the formulation of products containing this versatile organosilicon

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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